Cas no 18698-73-2 (2-3-(methylsulfanyl)phenylacetic acid)

• Product Name: 2-3-(methylsulfanyl)phenylacetic acid
• CAS No: 18698-73-2
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD03701554
• CID: 87987
• PubChem ID: 2737461
• Update Time: 2025-11-05

2-3-(methylsulfanyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(METHYLTHIO)PHENYLACETIC ACID
• 2-(3-methylsulfanylphenyl)acetic acid
• 3-(Carboxymethyl)thioanisole
• m-Methylmercaptophenylessigsaeure
• 2-(3-(Methylthio)phenyl)acetic acid
• 3-(Methylmercapto)phenylacetic acid, 3-(Methylsulphanyl)phenylacetic acid, 3-(Carboxymethyl)thioanisole
• 2-3-(methylsulfanyl)phenylacetic acid
• 18698-73-2
• Benzeneacetic acid, 3-(methylthio)-
• SCHEMBL46642
• FT-0705406
• W18883
• [3-(methylsulfanyl)phenyl]acetic acid
• DTXSID50372082
• EN300-1139026
• J-012022
• AKYCOAMUNLESIH-UHFFFAOYSA-N
• 3-methylthiophenylacetic acid
• 2-[3-(methylsulfanyl)phenyl]acetic acid
• 3-(Methylthio)phenyl acetic acid
• 2-(3-(Methylthio)phenyl)aceticacid
• AS-77320

• MDL： MFCD03701554
• Inchi： 1S/C9H10O2S/c1-12-8-4-2-3-7(5-8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
• InChI Key： AKYCOAMUNLESIH-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(=O)O

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.23
• Melting Point: 77-81 °C (lit.)
• Boiling Point: 333.7°Cat760mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.596
• PSA: 62.60000
• LogP: 2.03560
• Solubility: Uncertain

2-3-(methylsulfanyl)phenylacetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers